Cas no 905781-01-3 (2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide
• CAS No: 905781-01-3
• MF: C₁₅H₁₄N₆OS
• MW: 326.376260280609
• CID: 5495819
• PubChem ID: 7579751
• Update Time: 2025-06-14

2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• STL452635
• 2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide
• AKOS016368625
• 2-((4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
• 2-[(4-amino-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
• 905781-01-3
• F2649-0316
• 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

• Inchi： 1S/C15H14N6OS/c16-21-14(12-8-4-5-9-17-12)19-20-15(21)23-10-13(22)18-11-6-2-1-3-7-11/h1-9H,10,16H2,(H,18,22)
• InChI Key： YPGIDVUDVITZAL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NN=C(C2C=CC=CN=2)N1N

Computed Properties

• Exact Mass: 326.09498026g/mol
• Monoisotopic Mass: 326.09498026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

Comprehensive Introduction to 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide (CAS No. 905781-01-3)

2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide (CAS No. 905781-01-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer effects. The presence of both pyridine and phenylacetamide moieties in its structure further enhances its versatility in drug design and development.

In recent years, the scientific community has shown growing interest in 1,2,4-triazole-based compounds due to their ability to interact with various biological targets. 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide is no exception, with researchers exploring its potential applications in treating metabolic disorders, inflammatory diseases, and even neurological conditions. Its sulfanyl linker and amino group contribute to its ability to form hydrogen bonds, making it a promising candidate for enzyme inhibition studies.

One of the most searched questions related to this compound is: "What are the biological activities of 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide?" Preliminary studies suggest that it may exhibit antioxidant and anti-inflammatory properties, which align with the current trend of developing safer and more effective therapeutic agents. Additionally, its pyridinyl-triazole core has been linked to potential kinase inhibition, a hot topic in cancer research.

The synthesis of 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide typically involves multi-step reactions, starting with the formation of the 1,2,4-triazole ring, followed by functionalization with pyridine and phenylacetamide groups. Researchers often optimize these steps to improve yield and purity, as these factors are critical for its application in drug discovery. The compound's CAS No. 905781-01-3 serves as a unique identifier in chemical databases, facilitating its tracking in regulatory and patent documents.

Another frequently asked question is: "How does 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide compare to other triazole derivatives?" Compared to simpler triazole analogs, this compound's extended structure allows for enhanced binding affinity to biological targets. Its sulfanylacetamide side chain provides additional flexibility, which can be crucial for optimizing pharmacokinetic properties such as solubility and metabolic stability.

In the context of green chemistry and sustainable drug development, 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide has also been evaluated for its environmental impact. Researchers are increasingly focusing on eco-friendly synthesis routes for such compounds to minimize waste and reduce the use of hazardous reagents. This aligns with the global push toward sustainable pharmaceuticals, a topic that resonates with both academia and industry.

From a commercial perspective, the demand for high-purity 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide is driven by its potential in preclinical studies. Suppliers often highlight its CAS No. 905781-01-3 to ensure traceability and compliance with regulatory standards. As the compound moves closer to clinical trials, its structure-activity relationship (SAR) data will become increasingly valuable for medicinal chemists.

In summary, 2-{4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide (CAS No. 905781-01-3) represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its multifaceted applications, combined with the growing interest in targeted therapies and sustainable drug design, position it as a compound worth watching in the coming years.